Cas no 2165345-34-4 ((2R)-4,4-difluorooxolane-2-carboxylic acid)

• Product Name: (2R)-4,4-difluorooxolane-2-carboxylic acid
• CAS No: 2165345-34-4
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• CID: 4770735
• Update Time: 2026-02-26

(2R)-4,4-difluorooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4-Difluorooxolane-2-carboxylic acid
• CID 145709542
• 2-Furancarboxylic acid, 4,4-difluorotetrahydro-, (2R)-
• (2R)-4,4-difluorooxolane-2-carboxylic acid

• Inchi： 1S/C5H6F2O3/c6-5(7)1-3(4(8)9)10-2-5/h3H,1-2H2,(H,8,9)/t3-/m1/s1
• InChI Key： RKZXHJRHGLOJQR-GSVOUGTGSA-N
• SMILES： FC1(CO[C@@H](C(=O)O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 236.0±40.0 °C(Predicted)
• pka: 2.65±0.40(Predicted)